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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of

Mayosperse 60, a cationic polymeric biocide and dispersing agent. The information is intended

for use in research and development environments.

Product Information and Properties
Mayosperse 60 is a water-soluble cationic polymer with applications as a biocide and

algaecide in various industrial settings, including water treatment, paper mills, and cooling

towers.[1][2][3] It is also utilized as a dispersing and wetting agent in the textile, paint, and

coatings industries.[4]
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Property Value References

CAS Number 31075-24-8 [1][4][5][6][7]

Appearance Colorless to Amber Liquid [2][4]

Solubility Highly soluble in water [4]

pH (10% water solution) 5.0 - 7.0 [2]

Molecular Formula
C30H72N6O3X2.6Cl

(representative)
[1][3][5][8]

Molecular Weight 777.656 g/mol (representative) [5][8]

Safety Precautions
Mayosperse 60 should be handled with care as it may cause irritation to the skin and eyes.[4]

When preparing solutions, it is crucial to work in a well-ventilated area and wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid

inhaling any mists or vapors that may be generated.[5]

Experimental Protocol: Preparation of a 10% (w/v)
Stock Solution
This protocol outlines the steps to prepare a 10% (weight/volume) stock solution of

Mayosperse 60 in an aqueous solvent. This concentration is a common starting point for

further dilutions in experimental assays.

Materials:

Mayosperse 60

High-purity sterile water (e.g., deionized, distilled, or Milli-Q)

Sterile volumetric flask (appropriate size)

Sterile graduated cylinder or pipette
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Analytical balance

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Appropriate sterile storage container

Procedure:

Determine the required volume: Decide on the final volume of the 10% stock solution needed

for your experiments. For this protocol, we will prepare 100 mL.

Calculate the mass of Mayosperse 60: To prepare a 10% (w/v) solution, 10 g of

Mayosperse 60 is required for every 100 mL of solvent.

Weigh Mayosperse 60:

Place a clean, dry weighing boat on the analytical balance and tare the balance.

Carefully weigh out 10.0 g of Mayosperse 60.

Dissolve Mayosperse 60:

Add approximately 80 mL of high-purity sterile water to a sterile beaker containing a

magnetic stir bar.

Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.

Slowly add the weighed Mayosperse 60 to the vortex of the stirring water.

Continue stirring until the Mayosperse 60 is completely dissolved. Given its high water

solubility, this should occur readily.[4]

Adjust the final volume:

Once fully dissolved, carefully transfer the solution to a 100 mL volumetric flask.
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Rinse the beaker with a small amount of sterile water and add the rinsing to the volumetric

flask to ensure the complete transfer of the solute.

Add sterile water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenize and store:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Transfer the final stock solution to a clearly labeled, sterile storage container.

Store the solution according to the manufacturer's recommendations, typically at room

temperature unless otherwise specified.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for 10% (w/v) Mayosperse 60 Stock Solution Preparation

Preparation

Dissolution

Finalization & Storage

1. Weigh 10g of
Mayosperse 60

3. Add Mayosperse 60 to water
with magnetic stirring

2. Measure 80 mL of
sterile water

4. Adjust final volume to 100 mL
in a volumetric flask

5. Homogenize the solution

6. Transfer to a labeled sterile
container and store

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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